Cas no 90649-82-4 ((4-chlorobenzyl)thioacetic Acid)

• Product Name: (4-chlorobenzyl)thioacetic Acid
• CAS No: 90649-82-4
• MF: C₉H₉ClO₂S
• MW: 216.684560537338
• CID: 808663
• Update Time: 2025-06-27

(4-chlorobenzyl)thioacetic Acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[[(4-chlorophenyl)methyl]thio]-
• (4-CHLOROBENZYL)THIO]ACETIC ACID
• [(4-Chlorobenzyl)thio]acetic acid
• 2-[(4-chlorophenyl)methylsulfanyl]acetic acid
• (4-chlorobenzyl)thioacetic Acid

• Inchi： 1S/C9H9ClO2S/c10-8-3-1-7(2-4-8)5-13-6-9(11)12/h1-4H,5-6H2,(H,11,12)
• InChI Key： SAYBRQDMVZLOPM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSCC(=O)O

Computed Properties

• Exact Mass: 216.001
• Monoisotopic Mass: 216.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7

Experimental Properties

• Density: 1.36
• Boiling Point: 356.2°Cat760mmHg
• Flash Point: 169.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4-chlorobenzyl)thioacetic Acid

Comprehensive Overview of (4-Chlorobenzyl)thioacetic Acid (CAS No. 90649-82-4): Properties, Applications, and Industry Insights

(4-Chlorobenzyl)thioacetic Acid (CAS No. 90649-82-4) is a specialized organic compound with a molecular formula of C₉H₉ClO₂S. This sulfur-containing derivative of acetic acid features a 4-chlorobenzyl group, which significantly influences its chemical reactivity and industrial utility. The compound is widely recognized for its role as a versatile intermediate in pharmaceutical synthesis, agrochemical formulations, and advanced material science. Its unique thioacetic acid moiety enables nucleophilic reactions, making it valuable for constructing complex molecular architectures.

In recent years, the demand for (4-Chlorobenzyl)thioacetic Acid has surged due to its applications in green chemistry initiatives. Researchers are exploring its potential as a bioactive scaffold in drug discovery, particularly in developing enzyme inhibitors and antimicrobial agents. The compound’s chlorobenzyl group enhances lipophilicity, a critical factor in optimizing drug bioavailability—a trending topic in medicinal chemistry discussions. Furthermore, its compatibility with sustainable synthesis methods aligns with the global push toward eco-friendly manufacturing processes.

From a technical perspective, 90649-82-4 exhibits a crystalline solid state at room temperature with a melting point range of 85–89°C. Its solubility profile favors polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), while remaining sparingly soluble in water. These properties make it particularly useful in heterocyclic compound synthesis, where precise control over reaction conditions is essential. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a key concern for quality-conscious manufacturers.

The compound’s stability under acidic conditions has sparked interest in peptide modification applications. As the biopharmaceutical industry grows, so does the need for innovative chemical linkers—a niche where (4-Chlorobenzyl)thioacetic Acid shows promise. Its ability to form stable thioether bonds is being leveraged in antibody-drug conjugates (ADCs), a cutting-edge area in targeted cancer therapies. This connection to oncology research has significantly increased its visibility in scientific literature and patent filings.

Industrial scale production of CAS 90649-82-4 typically involves the reaction of 4-chlorobenzyl chloride with thioglycolic acid under controlled conditions. Process optimization remains an active area of investigation, with recent studies focusing on catalyst-free approaches to reduce environmental impact. Manufacturers are also addressing supply chain challenges by developing high-purity grades (>98%) to meet stringent regulatory requirements in pharmaceutical applications.

Emerging applications in electronic materials have expanded the compound’s market potential. Its sulfur atom contributes to charge transport properties, making it a candidate for organic semiconductors—a hot topic in flexible electronics research. Additionally, the chloroaromatic segment allows for further functionalization, enabling the design of customized molecular building blocks for advanced material science projects.

Safety evaluations indicate that proper handling procedures should be followed when working with (4-Chlorobenzyl)thioacetic Acid, including the use of personal protective equipment (PPE) in laboratory settings. While not classified as hazardous under standard conditions, its material safety data sheet (MSDS) recommends storage in cool, dry environments away from strong oxidizers—a common query among first-time users searching for handling guidelines.

The global market for 90649-82-4 is projected to grow at a CAGR of 5.2% through 2028, driven by expanding applications in specialty chemicals. Regional production hubs in Asia-Pacific and Europe are investing in GMP-compliant facilities to cater to pharmaceutical clients. Price trends show moderate volatility due to fluctuations in chlorobenzene feedstock costs—a frequently searched term among procurement specialists.

Innovative research continues to uncover new dimensions of this compound’s utility. Recent publications highlight its role in developing metal-organic frameworks (MOFs) for gas storage and its potential as a corrosion inhibitor in industrial coatings. These diverse applications underscore why (4-Chlorobenzyl)thioacetic Acid remains a compound of significant interest across multiple scientific disciplines.